Cas no 144660-78-6 (4-Thiazolecarbonitrile,2-b-D-ribofuranosyl-)

• Product Name: 4-Thiazolecarbonitrile,2-b-D-ribofuranosyl-
• CAS No: 144660-78-6
• MF: C₉H₁₀N₂O₄S
• MW: 242.251700878143
• CID: 170724
• PubChem ID: 126837
• Update Time: 2025-04-19

4-Thiazolecarbonitrile,2-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarbonitrile,2-b-D-ribofuranosyl-
• (1R)-1,4-anhydro-1-(4-cyano-1,3-thiazol-2-yl)-D-ribitol
• 2-(beta-D-Ribofuranosyl)thiazole-4-carbonitrile
• 4-Cyanotiazofurin
• 4-Thiazolecarbonitrile, 2-beta-D-ribofuranosyl-
• DTXSID20932374
• 1,4-Anhydro-1-(4-cyano-1,3-thiazol-2-yl)pentitol
• 2-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-thiazole-4-carbonitrile
• 144660-78-6

• Inchi： 1S/C9H10N2O4S/c10-1-4-3-16-9(11-4)8-7(14)6(13)5(2-12)15-8/h3,5-8,12-14H,2H2/t5-,6-,7-,8-/m1/s1
• InChI Key： WCYKZVKCGIDDBF-WCTZXXKLSA-N
• SMILES： S1C=C(C#N)N=C1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

• Exact Mass: 242.03612798g/mol
• Monoisotopic Mass: 242.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds